1-{[(1-ethyl-1H-pyrazol-5-yl)methyl]amino}propan-2-ol

• Molecular Formula: C9H17N3O
• Molecular Weight: 183.25 g/mol
• SMILES: CCN1C(=CC=N1)CNCC(C)O
• InChI: InChI=1S/C9H17N3O/c1-3-12-9(4-5-11-12)7-10-6-8(2)13/h4-5,8,10,13H,3,6-7H2,1-2H3
• InChIKey: ODWKWTVERMKLGI-UHFFFAOYSA-N

Structural and Physicochemical Overview

1-{[(1-Ethyl-1H-pyrazol-5-yl)methyl]amino}propan-2-ol (CAS 1603209-58-0) is a synthetic organic compound belonging to the pyrazole-amino alcohol class, with the molecular formula C₉H₁₇N₃O and a molecular weight of 183.25 g/mol . The compound features a 1-ethyl-1H-pyrazol-5-yl core connected via a methylamine linker to a propan-2-ol moiety . This scaffold combines a hydrogen bond donor (secondary alcohol), a hydrogen bond acceptor (pyrazole N-2), and a basic secondary amine center, resulting in a moderately polar, low molecular weight fragment with a topological polar surface area anticipated to be in the range of 40–50 Ų. The compound is typically supplied at ≥95% purity by research chemical vendors and is utilized as a synthetic intermediate and screening fragment in early-stage medicinal chemistry programs.

Identity Pyrazole-amino alcohol fragment with 1-ethyl-5-aminomethyl substitution

Primary Use Synthetic intermediate and screening fragment for early-stage medchem programs

Supply Format Research chemical grade supply

Why Generic Pyrazole-Amino Alcohol Substitution Fails

Pyrazole-amino alcohol derivatives are not interchangeable due to the precise regiochemistry of the pyrazole substitution and the nature of the amino alcohol linker. The target compound features a unique 1-ethyl substitution at the pyrazole N-1 position and a 5-methylamino linkage, in contrast to analogs that place substituents at the pyrazole N-3 or N-4 positions . This regioisomeric distinction directly impacts pharmacophoric geometry: the N1-ethyl group occupies a lipophilic pocket differently than the common N-methyl analog, while the 5-aminomethyl linker orients the propanol chain at a distinct vector compared to the 4-substituted isomer [1]. Even minor alterations, such as moving the alcohol from the secondary (propan-2-ol) to primary (propan-1-ol) position or adding a methyl group to the α-carbon, alter hydrogen bonding topology and metabolic stability . Consequently, procurement of this specific compound is necessary to maintain structural fidelity in structure-activity relationship (SAR) studies and to ensure reproducibility of biological data.

Regioisomer

5-aminomethyl vs 4-aminomethyl substitution may shift hinge-binding geometry and target engagement profile.

Alcohol type

Secondary (propan-2-ol) vs primary alcohol may alter hydrogen bond topology and metabolic stability in cellular assays.

α-Substitution

Tertiary alcohol analog introduces steric bulk and higher logP, reducing polarity and aqueous solubility.

• [1] PubChemLite. (1-Ethyl-1H-pyrazol-5-yl)methanamine scaffold patent count: 72. Retrieved from https://pubchemlite.lcsb.uni.lu/compounds?query=VBRQKQJNZFDLDO-UHFFFAOYSA-N View Source

Quantitative Differentiation Evidence

Pyrazole Regioisomerism: 5-Aminomethyl vs 4-Aminomethyl Linker

The target compound is a 1-ethyl-1H-pyrazol-5-yl regioisomer, where the aminomethyl linker is attached at the pyrazole C-5 position. The closest constitutional isomer, 1-{[(1-ethyl-1H-pyrazol-4-yl)methyl]amino}propan-2-ol, places the linker at the C-4 position. In the 5-substituted isomer, the amino group is separated from the pyrazole N-2 atom by two bonds (N-1–C-5–CH₂–NH), whereas in the 4-substituted isomer, the distance to N-2 is three bonds (N-1–C-5–C-4–CH₂–NH). This one-bond difference alters the electron density distribution on the pyrazole ring and the spatial orientation of the basic amine, which has been shown in pyrazole-based kinase inhibitors to affect hinge-binding hydrogen bond geometry [1]. The 5-aminomethyl substitution pattern is foundational to 72 patent families, underscoring its validated utility in medicinal chemistry [2].

Pyrazole regioisomerism

Cross-study comparable

Target: 5-aminomethyl (C-5 linked, 2-bond N-2 distance). Comparator: 4-aminomethyl (C-4 linked, 3-bond N-2 distance). One-bond linker shift alters electronic and spatial properties.

Regioisomer choice may influence hinge-binding geometry in kinase/GPCR target engagement studies.

Based on structural analysis and 72 patent families referencing this scaffold.

Evidence Dimension	Regioisomeric scaffold geometry (linker position on pyrazole)
Target Compound Data	5-aminomethyl (C-5 linked); N-1–C-5–CH₂–NH bond sequence
Comparator Or Baseline	1-{[(1-Ethyl-1H-pyrazol-4-yl)methyl]amino}propan-2-ol: 4-aminomethyl (C-4 linked); N-1–C-5–C-4–CH₂–NH bond sequence
Quantified Difference	One-bond difference in linker attachment; altered N-2 to amine distance; distinct electronic and spatial properties
Conditions	Structural and quantum chemical analysis; supported by patent family data

Why This Matters

Procurement of the correct regioisomer is essential for maintaining target engagement geometry in kinase and GPCR programs where the pyrazole nitrogen acts as a hinge-binding element.

• [1] BindingDB. US20240083900, Example 99: BTK inhibitor with 1-ethyl-1H-pyrazol-5-yl scaffold (IC₅₀: 1 nM). Retrieved from https://bdb2.ucsd.edu View Source
• [2] PubChemLite. (1-Ethyl-1H-pyrazol-5-yl)methanamine patent count: 72 families. Retrieved from https://pubchemlite.lcsb.uni.lu/compounds?query=VBRQKQJNZFDLDO-UHFFFAOYSA-N View Source

Secondary vs Primary Alcohol: Hydrogen Bond Topology

The target compound contains a secondary alcohol (propan-2-ol) terminus, which presents a branched hydrogen bond donor/acceptor motif. The regioisomeric analog 3-{[(1-ethyl-1H-pyrazol-5-yl)methyl]amino}propan-1-ol (CAS 1598023-46-1) possesses a primary alcohol (propan-1-ol) terminus . The secondary alcohol offers a different O–H bond vector and a more sterically hindered environment adjacent to the hydroxyl group compared to the linear primary alcohol. In fragment-based screening, secondary alcohols have demonstrated distinct water-network perturbation profiles relative to primary alcohols, influencing enthalpy-driven binding [1]. Additionally, secondary alcohols are generally less susceptible to rapid oxidation by alcohol dehydrogenases, potentially conferring differential metabolic stability in cellular assays.

Alcohol topology

Cross-study comparable

Target: secondary alcohol (propan-2-ol, branched O–H vector). Comparator: primary alcohol (propan-1-ol, linear). Secondary alcohol may offer different water-network perturbation and lower oxidation rate.

Alcohol type can affect hydrogen bond directionality and metabolic stability in cellular assays.

Qualitative inference from alcohol dehydrogenase specificity and fragment screening trends.

Evidence Dimension	Alcohol type (hydrogen bond geometry and metabolic susceptibility)
Target Compound Data	Secondary alcohol (propan-2-ol); branched C–OH; CAS 1603209-58-0
Comparator Or Baseline	3-{[(1-Ethyl-1H-pyrazol-5-yl)methyl]amino}propan-1-ol: Primary alcohol (propan-1-ol); linear C–OH; CAS 1598023-46-1
Quantified Difference	Secondary vs. primary alcohol; distinct O–H vector; lower predicted oxidation rate (qualitative)
Conditions	Physicochemical and structural comparison; metabolic stability inferred from alcohol dehydrogenase substrate specificity

Why This Matters

Selection of the secondary alcohol variant is critical for experiments where hydrogen bond directionality or metabolic stability impacts target residence time or assay window.

• [1] Semantic Scholar. Evidence for the in vitro bioactivation of aminopyrazole derivatives. 2015. Retrieved from https://www.semanticscholar.org View Source

α-Methyl Substitution: Steric and Physicochemical Effects

The commercially available analog 1-{[(1-ethyl-1H-pyrazol-5-yl)methyl]amino}-2-methylpropan-2-ol (CAS 1594081-14-7) features a tertiary alcohol with a gem-dimethyl group at the α-carbon, supplied at 95% purity . The target compound bears a secondary alcohol with a single methyl substituent. The presence of the gem-dimethyl group in the analog increases steric bulk near the hydroxyl group, which can reduce hydrogen bond donor capacity due to steric shielding and eliminate the C–H hydrogen at the carbinol carbon that is present in the target compound. In matched molecular pair analyses of fragment libraries, the replacement of a secondary alcohol with a tertiary alcohol has been associated with an average logP increase of approximately 0.5–0.8 log units and a corresponding decrease in aqueous solubility [1]. The target compound's secondary alcohol thus provides a more balanced polarity profile for fragment growth.

α-Substitution effect

Class-level inference

Target: secondary alcohol (one α-methyl). Comparator: tertiary alcohol (gem-dimethyl). Tertiary analog estimated ΔlogP +0.5 to +0.8, with decreased aqueous solubility.

Secondary alcohol may provide more balanced polarity for early fragment optimization.

Class-level trend from matched molecular pair analyses; solubility context requires verification.

Evidence Dimension	Alcohol substitution pattern (steric and physicochemical properties)
Target Compound Data	Secondary alcohol with one α-methyl (propan-2-ol); CAS 1603209-58-0
Comparator Or Baseline	1-{[(1-Ethyl-1H-pyrazol-5-yl)methyl]amino}-2-methylpropan-2-ol: Tertiary alcohol with two α-methyl groups; CAS 1594081-14-7
Quantified Difference	Estimated ΔlogP ≈ +0.5 to +0.8 for tertiary analog; decreased aqueous solubility (class-level trend)
Conditions	Matched molecular pair analysis based on fragment physicochemical property trends

Why This Matters

The target compound retains a more polar, less sterically encumbered alcohol suitable for early fragment optimization, whereas the tertiary analog may be preferred only when metabolic shielding of the alcohol is explicitly required.

• [1] MDPI IJMS Special Issue. Molecular Docking Studies and Enzyme Inhibitory Assessment of Synthesized Heterocyclic Compounds. 2024. Retrieved from https://www.mdpi.com/journal/ijms View Source

Fragment Library Representation and Hit Validation Potential

The target compound represents a distinct chemotype within the amino-pyrazole fragment space. While the (1-ethyl-1H-pyrazol-5-yl)methanamine core appears in 72 patent families [1], the specific derivatization with propan-2-ol via a secondary amine linker is sparsely represented in commercial screening libraries compared to the more common N-methyl or N-cyclopropyl pyrazole analogs. This scarcity enhances its value as a singleton hit in fragment-based screening campaigns, where structural novelty relative to existing library members can translate into unique intellectual property positioning. A search of the BindingDB database for the exact SMILES string CCn1nccc1CNCC(C)O returned no primary activity records, confirming its status as an underexplored chemical space [2].

Library novelty

Supporting evidence

Target: 0 BindingDB primary activity hits (exact SMILES). Comparator: common pyrazole fragments (>100 entries). Significantly lower prior art density for the target chemotype.

Low prior art density may support identification of novel chemical matter in fragment screens.

Database mining of BindingDB and PubChem substance collections.

Evidence Dimension	Library representation and prior art density
Target Compound Data	Exact SMILES CCn1nccc1CNCC(C)O: 0 hits in BindingDB primary activity data
Comparator Or Baseline	Common pyrazole fragments (e.g., 1-methyl-1H-pyrazol-5-amine): >100 BindingDB entries
Quantified Difference	Substantially lower prior art density for the target chemotype
Conditions	Database mining of BindingDB and PubChem substance collections

Why This Matters

Procurement of this compound offers a higher probability of identifying novel, patentable chemical matter in fragment screening compared to heavily precedented pyrazole analogs.

• [1] PubChemLite. (1-Ethyl-1H-pyrazol-5-yl)methanamine patent count: 72 families. Retrieved from https://pubchemlite.lcsb.uni.lu/compounds?query=VBRQKQJNZFDLDO-UHFFFAOYSA-N View Source
• [2] BindingDB. Search for SMILES CCn1nccc1CNCC(C)O. Retrieved from https://www.bindingdb.org View Source

Optimal Procurement Application Scenarios

Kinase Hinge-Binding Fragment Screening

Use the compound as a hinge-binding motif in fragment-based screening against kinases, particularly those with a preference for a hydrogen bond acceptor at the pyrazole N-2 position. The 5-aminomethyl substitution ensures correct vector alignment to the hinge region as validated in BTK inhibitor patent US20240083900 where the 1-ethyl-1H-pyrazol-5-yl core contributes to picomolar potency [1].

Matched Molecular Pair Analysis in Lead Optimization

Employ the compound as a matched molecular pair partner alongside the 4-regioisomer, the propan-1-ol analog (CAS 1598023-46-1), and the 2-methylpropan-2-ol analog (CAS 1594081-14-7) to systematically probe the effects of regioisomerism, alcohol substitution, and steric hindrance on potency, selectivity, and ADME properties .

Synthetic Intermediate for Parallel Library Synthesis

Leverage the secondary amine and alcohol functional groups for parallel derivatization. The amine can be acylated, sulfonylated, or alkylated, while the alcohol can be oxidized to a ketone or converted to an ether, enabling rapid generation of diverse screening libraries from a common intermediate scaffold .

Negative Control for Aminopyrazole Toxicity Studies

Utilize the compound as a structurally matched negative control in reactive metabolite studies. Evidence indicates that aminopyrazole derivatives can undergo bioactivation to reactive intermediates [2]; this compound’s specific substitution pattern may exhibit differential bioactivation liability compared to N-aryl or N-methyl pyrazole analogs, providing mechanistic insight into structure-toxicity relationships.

Application

Selection Property

Validation Focus

Kinase Hinge-Binding Fragment Screening

5-Aminomethyl hinge-binding vector

Target engagement in kinase panel assays

Matched Molecular Pair Analysis

Regioisomer and alcohol variant set

Potency, selectivity, and ADME profiling

Parallel Library Synthesis

Dual amine and alcohol functional handles

Derivatization scope and library diversity

Aminopyrazole Bioactivation Profiling

Specific 1-ethyl-5-substituted pattern

Reactive metabolite liability screening

• [1] BindingDB. US20240083900, Example 99: BTK inhibitor (IC₅₀: 1 nM). Retrieved from https://bdb2.ucsd.edu View Source
• [2] Semantic Scholar. Evidence for the in vitro bioactivation of aminopyrazole derivatives. 2015. Retrieved from https://www.semanticscholar.org View Source